Cas no 2171247-50-8 (4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid)

• Product Name: 4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid
• CAS No: 2171247-50-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6122385
• PubChem ID: 165877073
• Update Time: 2025-10-28

4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid
• 4-ethyl-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidine-4-carboxylic acid
• 2171247-50-8
• EN300-1575115

• Inchi： 1S/C28H34N2O5/c1-3-19(17-25(31)30-15-13-28(4-2,14-16-30)26(32)33)29-27(34)35-18-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,19,24H,3-4,13-18H2,1-2H3,(H,29,34)(H,32,33)/t19-/m0/s1
• InChI Key： JFAFZBXJNYDDPV-IBGZPJMESA-N
• SMILES： OC(C1(CC)CCN(C(C[C@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid

Comprehensive Analysis of 4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid (CAS No. 2171247-50-8)

The compound 4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid (CAS No. 2171247-50-8) is a specialized peptide derivative with significant applications in pharmaceutical research and organic synthesis. Its complex structure, featuring a piperidine core and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers and chemists are increasingly interested in this compound due to its role in drug discovery and peptide chemistry.

One of the key features of 4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid is its stereospecificity, attributed to the (3S)-3-amino configuration. This property is critical for its biological activity and compatibility with enzyme-catalyzed reactions. The Fmoc group further enhances its utility in solid-phase peptide synthesis (SPPS), a widely used technique in modern biotechnology and medicinal chemistry.

In recent years, the demand for custom peptide synthesis and high-purity intermediates has surged, driven by advancements in personalized medicine and biopharmaceuticals. This compound aligns with these trends, as it serves as a building block for targeted drug delivery systems and bioactive molecules. Its CAS No. 2171247-50-8 is frequently searched in academic databases and chemical supplier platforms, reflecting its growing relevance in the scientific community.

Another notable aspect of 4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid is its potential in neuropharmacology. The piperidine moiety is a common scaffold in CNS-targeting drugs, and researchers are exploring its derivatives for conditions like neurodegenerative diseases and pain management. This aligns with current healthcare trends focusing on mental health and chronic disease treatment.

From a synthetic chemistry perspective, the compound's carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other bioactive derivatives. Its Fmoc-protected amine group also ensures compatibility with automated peptide synthesizers, making it a preferred choice for high-throughput screening applications. These properties are particularly relevant in the context of AI-driven drug discovery, where computational modeling and machine learning are revolutionizing molecular design.

In summary, 4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid (CAS No. 2171247-50-8) is a versatile and highly functionalized compound with broad applications in pharmaceutical development and chemical biology. Its unique structural features and compatibility with modern synthetic methodologies make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.